BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Guide to the History and
Scientific Investigation of Glycolic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B1673462

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glycolic acid, the smallest of the alpha-hydroxy acids (AHAS), has a rich history spanning over
170 years, from its initial synthesis to its current widespread use in dermatology and
cosmetology. This technical guide provides an in-depth exploration of the discovery, synthesis,
and seminal research that has elucidated the mechanisms of action of glycolic acid on the
skin. It details the key experimental protocols that have been instrumental in understanding its
effects on collagen synthesis, fibroblast proliferation, and the modulation of key signaling
pathways. Quantitative data from pivotal studies are summarized in structured tables, and
complex biological pathways and experimental workflows are visualized through detailed
diagrams to facilitate a comprehensive understanding for researchers and professionals in the
field of drug development.

The Genesis of a Molecule: Discovery and
Synthesis

The journey of glycolic acid began in the mid-19th century. In 1848, French chemist Auguste
Laurent first coined the name "glycolic acid"[1]. This was followed by its first successful
preparation in 1851 by German chemist Adolph Strecker and Russian chemist Nikolai
Nikolaevich Sokolov[2][3][4]. Their pioneering method involved treating hippuric acid with nitric
acid and nitrogen dioxide[2].
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Over the years, various methods for synthesizing glycolic acid have been developed. The
most predominant and cost-effective modern approach is the catalyzed carbonylation of
formaldehyde. Another common method involves the reaction of chloroacetic acid with sodium
hydroxide, followed by re-acidification. Other, less common, synthesis routes include the
hydrogenation of oxalic acid and the hydrolysis of cyanohydrin derived from formaldehyde.

Glycolic acid is also naturally present in a variety of plants, including sugarcane, sugar beets,
pineapple, cantaloupe, and unripe grapes.

Elucidating the Mechanism of Action: Seminal
Research and Key Findings

The scientific exploration into the dermatological effects of glycolic acid gained significant
momentum in the latter half of the 20th century. Early research focused on its exfoliative
properties, but subsequent studies revealed its profound impact on the deeper layers of the
skin, particularly in stimulating collagen synthesis and cellular proliferation.

A landmark study in 1998 provided crucial in vivo and in vitro evidence of glycolic acid's effect
on collagen. The research demonstrated that topical application of glycolic acid on hairless
mice led to a significant increase in type | collagen mRNA expression. In vitro experiments
using human skin fibroblasts further confirmed that glycolic acid treatment resulted in a dose-
dependent increase in fibroblast proliferation and collagen production.

These findings have been consistently supported by subsequent research, solidifying the
understanding that glycolic acid's benefits for photoaged skin are, in large part, due to its
ability to stimulate fibroblast activity and enhance the dermal matrix.

Quantitative Data from Key Studies

The following tables summarize key quantitative findings from seminal research on the effects
of glycolic acid on skin cells.
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In Vitro Study: Fibroblast Proliferation
(MTT Assay)

Glycolic Acid Concentration

Increase in Fibroblast Proliferation

10-¢M Significant increase over control
10> M Dose-dependent increase
104 M Continued dose-dependent increase

In Vitro Study: Collagen Synthesis (PICP
Enzyme Immunoassay)

Glycolic Acid Concentration

Increase in Collagen Production

10-M Significant increase over control
10> M Dose-dependent increase
1074 M Continued dose-dependent increase

In Vivo Study: Wrinkle Reduction in
Photoaged Mice

Treatment

Outcome

15% Glycolic Acid (10 weeks)

Significant decrease in wrinkle score

Vehicle Control

No significant change

Key Experimental Protocols

To provide a practical resource for researchers, this section details the methodologies

employed in the pivotal studies that have shaped our understanding of glycolic acid.

In Vitro Treatment of Human Skin Fibroblasts

Objective: To assess the effect of glycolic acid on fibroblast proliferation and collagen

synthesis.
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Methodology:

e Cell Culture: Normal human skin fibroblasts are cultured in appropriate media (e.g.,
Dulbecco's Modified Eagle Medium) supplemented with fetal bovine serum and antibiotics.

o Treatment: Cells are treated with varying concentrations of glycolic acid (e.g., 10-® M, 10->
M, 104 M) for a specified period, typically 24 hours.

e Analysis:

o Fibroblast Proliferation: Measured using an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) assay. This colorimetric assay assesses cell metabolic
activity, which is indicative of cell viability and proliferation.

o Collagen Synthesis: Quantified using a Procollagen Type | C-Peptide (PICP) enzyme
immunoassay. The amount of PICP released into the culture medium is directly
proportional to the amount of newly synthesized collagen.

In Vivo Treatment of Hairless Mice

Objective: To evaluate the effect of topical glycolic acid on collagen gene expression in vivo.

Methodology:

Animal Model: Hairless mice (e.g., Skh:HR-1) are used as a model for human skin.

Treatment: A solution of glycolic acid (e.g., 15%) is topically applied to the dorsal skin of the
mice for a defined period, such as 10 weeks. A vehicle control group is also included.

Sample Collection: Skin biopsy specimens are collected from the treated and control areas.

Analysis:

o Collagen mRNA Expression: Total RNA is extracted from the skin samples, and the
expression of type | collagen mRNA is measured using Northern blot analysis. This
technique allows for the detection and quantification of specific RNA molecules.

Signaling Pathways Modulated by Glycolic Acid
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Recent research has begun to unravel the molecular signaling pathways that are activated by
glycolic acid in skin cells, providing a deeper understanding of its mechanism of action.

NF-kB Signaling Pathway in Keratinocytes

Studies have shown that glycolic acid can modulate the NF-kB (nuclear factor kappa-light-
chain-enhancer of activated B cells) signaling pathway in human keratinocytes. This pathway is
a key regulator of the inflammatory response. Research indicates that glycolic acid can
suppress UVB-induced inflammation by inhibiting the activation of NF-kB and the subsequent
expression of pro-inflammatory mediators such as IL-6, IL-8, and COX-2.

TRPV1 Signaling Pathway in Keratinocytes

Glycolic acid has been found to induce keratinocyte proliferation through the activation of the
TRPV1 (Transient Receptor Potential Vanilloid 1) channel, which is an acid-sensitive ion
channel. This activation leads to a transient release of ATP, which is believed to further
stimulate keratinocyte proliferation through the activation of P2 receptors.

Visualizing the Science: Diagrams and Workflows

To further clarify the complex processes described, the following diagrams have been
generated using the DOT language.
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Historical Synthesis of Glycolic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biological effects of glycolic acid on dermal matrix metabolism mediated by dermal
fibroblasts and epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

» 2. Topical application of glycolic acid suppresses the UVB induced IL-6, IL-8, MCP-1 and
COX-2 inflammation by modulating NF-kB signaling pathway in keratinocytes and mice skin -
PubMed [pubmed.ncbi.nlm.nih.gov]

o 3. tcu.elsevierpure.com [tcu.elsevierpure.com]

» 4. Glycolic acid induces keratinocyte proliferation in a skin equivalent model via TRPV1
activation - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [A Comprehensive Guide to the History and Scientific
Investigation of Glycolic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673462#history-of-glycolic-acid-discovery-and-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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